![molecular formula C9H11NO2 B554870 2-(Methylamino)-2-phenylacetic acid CAS No. 74641-60-4](/img/structure/B554870.png)
2-(Methylamino)-2-phenylacetic acid
Overview
Description
2-(Methylamino)-2-phenylacetic acid (MAPA) is an organic compound with a wide range of applications in chemistry, biochemistry, and pharmacology. It is a versatile compound that can be used as a starting material for the synthesis of various compounds, including pharmaceuticals and other compounds of interest to the scientific community. MAPA is also useful in biochemical and physiological studies, as it can be used as a substrate or inhibitor of enzymes, or as a probe to study the structure and function of proteins and other macromolecules.
Scientific Research Applications
Pharmacotherapy for PKU : Vogel et al. (2013) explored non-physiological amino acids (NPAAs) to block brain accumulation of phenylalanine in PKU, indicating that 2-(methylamino)alkanoic acid analogs might inhibit phenylalanine accretion into the brain (Vogel et al., 2013).
Antitumor Activity : A study by Shkodinskaia et al. (1987) synthesized derivatives of 2-amino-2-deoxysaccharides and 1-methylamino-1-deoxypolyols acylated by phenylalkanic and amino acids, some showing high antitumor activity (Shkodinskaia et al., 1987).
Conformation Analysis in Model Peptides : Walther (1987) computed stable conformations of formamide and its methyl derivatives, including N-methyl-N-acetyl-aminoacidamides of phenylalanine, using the EPEN/2-model for peptide investigation (Walther, 1987).
Production in Curvularia lunata Culture : A study by Varma et al. (2006) isolated phenylacetic acid derivatives from Curvularia lunata culture, noting the antimicrobial activity of 4-epiradicinol against various bacteria (Varma et al., 2006).
Synthesis of Thiazolecarboxylic Acid Derivatives : Research by Dovlatyan et al. (2004) involved creating 2-methylamino-4-methylthiazole-5-carboxylic acid and its esters, indicating potential applications in medicinal chemistry (Dovlatyan et al., 2004).
Extraction and Spectroscopic Study : Wasewar et al. (2015) examined the reactive extraction of phenylacetic acid with tri-n-butyl phosphate, relevant in pharmaceutical production processes (Wasewar et al., 2015).
Mechanism of Action
Target of Action
It’s structurally similar to β-n-methylamino-l-alanine (bmaa), a known neurotoxin . BMAA acts as both a direct and indirect sympathomimetic, interacting with alpha-adrenergic and beta-adrenergic receptors . It also causes the indirect release of norepinephrine from sympathetic neurons .
Mode of Action
BMAA activates alpha-adrenergic and beta-adrenergic receptors directly . It also indirectly increases the release of norepinephrine from sympathetic neurons, inhibiting norepinephrine reuptake and displacing more norepinephrine from storage vesicles .
Biochemical Pathways
For instance, BMAA can act as an excitotoxin on glutamate receptors, such as NMDA, calcium-dependent AMPA, and kainate receptors . The activation of the metabotropic glutamate receptor 5 is believed to induce oxidative stress in the neuron by depletion of glutathione .
Pharmacokinetics
The adme properties of most drugs strongly depend on the ability of the drug to pass through membranes via simple diffusion . Greater than 80% of all drugs contain one or more ionizable groups . Accurate and precise analytical methods are needed to detect and quantify such compounds to minimize human health risks .
Result of Action
Bmaa, a structurally similar compound, has been shown to spread between brain cells, triggering neuronal cell death . BMAA has also been implicated in protein misfolding and aggregation, inhibition of specific enzymes, and neuroinflammation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(Methylamino)-2-phenylacetic acid. For instance, neurodegenerative diseases are influenced by environmental factors such as exposure to toxins including BMAA that can bioaccumulate in common food sources such as fish, mussels, and crabs . Climate change and eutrophication significantly increase the frequency and intensity of cyanobacterial bloom in water bodies , potentially increasing the exposure to such toxins.
Biochemical Analysis
Biochemical Properties
2-(Methylamino)-2-phenylacetic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many compounds. The nature of these interactions often involves the modification of the compound through oxidation or reduction reactions, which can alter its activity and function within biological systems .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in oxidative stress responses and metabolic pathways . Additionally, it can impact cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in the levels of various metabolites.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes or receptors, leading to their activation or inhibition. For instance, it has been found to inhibit certain enzymes involved in neurotransmitter metabolism, which can affect neurotransmitter levels and signaling . Additionally, it can induce changes in gene expression by interacting with transcription factors or other regulatory proteins.
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are crucial for understanding its stability and long-term impact on cellular function. Studies have shown that the compound can degrade over time, leading to changes in its activity and effects on cells . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential impacts on cellular function, including alterations in cell growth and viability.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant changes in cellular and physiological functions. For instance, high doses of the compound have been associated with toxic effects, including oxidative stress and cellular damage . Understanding these dosage effects is essential for determining safe and effective levels of the compound for research and potential therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a role in its metabolism and modification . These interactions can lead to the formation of various metabolites, which may have different activities and effects compared to the parent compound. Additionally, the compound can influence metabolic flux and the levels of other metabolites within cells.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For example, it has been shown to interact with sodium-coupled neutral amino acid transporters, which facilitate its uptake and distribution within cells . These interactions can affect the localization and accumulation of the compound, influencing its activity and function.
Subcellular Localization
The subcellular localization of this compound is an important factor in its activity and function. The compound can be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . This localization can influence its interactions with other biomolecules and its overall effects on cellular processes.
properties
IUPAC Name |
2-(methylamino)-2-phenylacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-10-8(9(11)12)7-5-3-2-4-6-7/h2-6,8,10H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIPIEYZJPULIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60281232 | |
Record name | 2-(methylamino)-2-phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60281232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74641-60-4 | |
Record name | 74641-60-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132831 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 74641-60-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20895 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(methylamino)-2-phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60281232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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